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Compound of Interest

Compound Name: PYR14-TFSI

Cat. No.: B1250298

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of N-butyl-N-methylpyrrolidinium
bis(trifluoromethylsulfonyl)imide (PYR14-TFSI), an ionic liquid electrolyte, for supercapacitor
applications. Its performance is benchmarked against other common electrolytes, supported by
experimental data from various studies. This document aims to assist researchers in making
informed decisions for electrolyte selection in the development of high-performance energy
storage devices.

Physicochemical Properties of Electrolytes

The inherent properties of an electrolyte are critical to its performance in a supercapacitor. The
following table summarizes the key physicochemical properties of PYR14-TFSI in comparison
to a widely used organic electrolyte, 1 M Tetraethylammonium tetrafluoroborate (TEA-BF4) in
Acetonitrile (ACN), and another common ionic liquid, 1-Ethyl-3-methylimidazolium
bis(trifluoromethylsulfonyl)imide (EMIM-TFSI).
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1 M TEA-BF4 in

Property PYR14-TFSI EMIM-TFSI
ACN
Electrochemical
) ~3.5-4.5[1] ~2.7 ~3.5
Window (V)
lonic Conductivity 1.0 (at -50°C in GBL High 1.9 (at -50°C in GBL
[
(mS/cm) mixture)[2] 9 mixture)[2]
] ) ) Lower than PYR14-
Viscosity (mPa-s) High Low
TFSI
N Low (due to volatile )
Thermal Stability Stable up to 452°CJ3] High

ACN)

Supercapacitor Performance Metrics

The performance of PYR14-TFSI as a supercapacitor electrolyte is evaluated based on several

key metrics. The following tables compare the performance of supercapacitors using PYR14-

TFSI with those employing other electrolytes. The data is primarily based on activated carbon

electrodes, a common material for electric double-layer capacitors (EDLCS).

Perf ith Acti | Carbon El |

Specific Energy Power .
. ] ) Cycling Voltage
Electrolyte Capacitanc Density Density . .
Stability Window (V)
e (Flg) (Whlkg) (Wikg)
Stable for
60 (at 60°C)
PYR14-TFSI 33[3] 40,000 3.5[1]
[1]
cycles[1]
[DBU-C4] 21 (at 110
Stable 3.4[3]
[TFSI] mA/g)[3]
210 (at 10
EMIMBF4
Alg)[4]
1M 174 (at 10

TEABF4/AN  A/g)[4]
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Note: Performance metrics are highly dependent on the specific electrode material, cell
configuration, and testing parameters. The data presented here is for comparative purposes
and is extracted from different studies.

Experimental Protocols

Detailed methodologies are crucial for reproducing and validating experimental findings. Below
are protocols for key electrochemical techniques used to benchmark supercapacitor
performance.

Cyclic Voltammetry (CV)

Objective: To determine the electrochemical stability window, specific capacitance, and to
observe the capacitive behavior of the supercapacitor.

Methodology:

» Assemble the supercapacitor in a two-electrode coin cell or a three-electrode setup with the
working electrode (activated carbon), counter electrode (oversized activated carbon), and a
reference electrode (e.g., Ag/Ag+).

e Fill the cell with the PYR14-TFSI electrolyte.

e Connect the cell to a potentiostat.

e Set the potential window (e.g., 0 to 3.5 V for PYR14-TFSlI).

e Apply a series of scan rates (e.g., 5, 10, 20, 50, 100 mV/s).[5]

o Record the current response as a function of the applied potential. The shape of the CV
curve for an ideal capacitor should be rectangular.

o Calculate the specific capacitance (C) from the CV curve using the formula: C=[1dV/(2*v
* AV * m), where | is the current, V is the voltage, v is the scan rate, AV is the voltage
window, and m is the mass of the active material on one electrode.

Galvanostatic Charge-Discharge (GCD)
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Objective: To determine the specific capacitance, energy density, power density, and equivalent
series resistance (ESR) of the supercapacitor.

Methodology:

Use the same cell assembly as for CV.

Connect the cell to a battery cycler or a potentiostat with GCD capabilities.
Set the desired current density (e.g., 0.5, 1, 2, 5, 10 A/g).

Set the charge and discharge voltage limits based on the electrochemical window
determined by CV.

Charge and discharge the cell for a number of cycles to ensure stability.
Record the voltage profile as a function of time.

Calculate the specific capacitance from the discharge curve using the formula: C = | * At/
(AV * m), where | is the discharge current, At is the discharge time, AV is the voltage window
(excluding the IR drop), and m is the mass of the active material.

Calculate energy density (E) using: E=0.5* C * (AV)*2/ 3.6.

Calculate power density (P) using: P = E / At.

Electrochemical Impedance Spectroscopy (EIS)

Objective: To investigate the internal resistance, charge transfer kinetics, and diffusive
properties of the electrolyte within the porous electrode structure.

Methodology:
e Use the same cell assembly as for CV and GCD.
e Connect the cell to a potentiostat with an EIS module.

o Set the DC potential (typically the open-circuit potential or a specific voltage within the
stability window).
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e Apply a small AC voltage perturbation (e.g., 5-10 mV).
e Sweep the frequency over a wide range (e.g., 100 kHz to 10 mHz).
e Record the impedance data and plot it as a Nyquist plot (Z" vs. Z').
e Analyze the Nyquist plot:
o The x-intercept at high frequency represents the equivalent series resistance (ESR).

o The semicircle in the high-to-medium frequency region relates to the charge transfer
resistance.

o The straight line at low frequencies is characteristic of capacitive behavior.

Experimental Workflow and Logical Relationships

The following diagrams illustrate the logical flow of the benchmarking process for PYR14-TFSI
in supercapacitor applications.
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Caption: Experimental workflow for benchmarking PYR14-TFSI.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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supercapacitor-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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